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Compound of Interest

Compound Name: Glutaric Acid

CAS No.: 110-94-1

Cat. No.: B031238

Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical waste are paramount to ensuring a secure laboratory environment and

maintaining environmental compliance. Glutaric acid, a dicarboxylic acid, requires specific

procedures for its proper disposal. This guide provides essential safety and logistical

information, including operational and disposal plans, to facilitate the safe management of

glutaric acid waste.

The primary and most recommended method for the disposal of glutaric acid, particularly for

large quantities or concentrated forms, is to engage a licensed professional waste disposal

service.[1] Waste material should be kept in its original container, not mixed with other waste,

and the uncleaned containers should be handled as if they still contain the product.[2]

For small quantities of dilute aqueous solutions of glutaric acid, in-laboratory neutralization

may be a viable option, provided it is in strict accordance with local, state, and federal

regulations. It is crucial to consult your institution's environmental health and safety (EHS)

office before proceeding with any in-lab treatment of chemical waste.

Immediate Safety and Handling
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Before handling glutaric acid, it is imperative to be familiar with its hazards. Glutaric acid can

cause severe skin burns and serious eye damage.[2] Inhalation of dust or ingestion may also

be harmful.[1] Therefore, appropriate personal protective equipment (PPE) must be worn at all

times.

Recommended Personal Protective Equipment (PPE):

PPE Item Specification

Gloves
Chemically resistant gloves (e.g., nitrile,

neoprene). Inspect before use.

Eye Protection Chemical safety goggles or a face shield.

Body Protection
Laboratory coat or other protective clothing to

prevent skin contact.

Respiratory
Use a NIOSH-approved respirator if dust is

generated.

In the event of a spill, avoid generating dust.[2] Sweep up the solid material and place it in a

suitable, closed container for disposal. The affected area should then be cleaned thoroughly.

Prevent the spilled material from entering drains or waterways.

Laboratory-Scale Neutralization Protocol for Dilute
Glutaric Acid Solutions
This protocol is intended ONLY for small quantities of dilute aqueous glutaric acid waste.

Background: Glutaric acid (H₂C₅H₆O₄) is a dicarboxylic acid, meaning it has two acidic

protons that will react with a base. The neutralization reaction with common laboratory bases

proceeds as follows:

With Sodium Hydroxide (NaOH): H₂C₅H₆O₄ + 2 NaOH → Na₂C₅H₆O₄ + 2 H₂O

With Sodium Bicarbonate (NaHCO₃): H₂C₅H₆O₄ + 2 NaHCO₃ → Na₂C₅H₆O₄ + 2 H₂O + 2

CO₂
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Materials:

Dilute glutaric acid waste solution

Sodium bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH) solution

Large beaker (at least twice the volume of the waste solution)

Stir bar and stir plate

pH meter or pH paper

Appropriate PPE (gloves, goggles, lab coat)

Procedure:

Preparation: Work in a well-ventilated fume hood. Place the large beaker on a stir plate and

add a stir bar.

Dilution (if necessary): If you are neutralizing a more concentrated solution, it is good

practice to first dilute it by adding it to a larger volume of cold water in the beaker. For

concentrated acids, using an ice water bath to cool the beaker is recommended to manage

the heat generated during neutralization.

Slow Addition of Base: Slowly and carefully add the sodium bicarbonate powder or 1M

NaOH solution to the stirring glutaric acid solution. The reaction with sodium bicarbonate

will produce carbon dioxide gas, so add the base slowly to avoid excessive foaming and

potential overflow.

Monitoring pH: Continuously monitor the pH of the solution using a pH meter or pH paper.

Endpoint: Continue adding the base until the pH of the solution is between 5.5 and 9.0.

Final Disposal: Once the pH is in the acceptable range and the solution is stable (no more

gas evolution), the neutralized solution can typically be disposed of down the sanitary sewer

with copious amounts of water. ALWAYS confirm with your local regulations and institutional

EHS guidelines before drain disposal.
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Container Rinsing: Rinse the empty glutaric acid container with water and dispose of the

rinsate in the same manner as the neutralized solution.

Glutaric Acid Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of glutaric acid waste.

By adhering to these guidelines, laboratory professionals can ensure the safe and

environmentally responsible disposal of glutaric acid, fostering a culture of safety and

compliance within their research environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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